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Compound of Interest

Compound Name: 2,4,6,8-Tetraoxanonane

CAS No.: 13353-03-2

Cat. No.: B600147

Get Quote

This document provides immediate safety, handling, and disposal protocols for 2,4,6,8-
Tetraoxanonane (CAS: 13353-03-2), tailored for research and drug development

professionals. The following procedures are designed to ensure the safe management of this

chemical in a laboratory setting.

Chemical Identifier and Properties:

Property Value

Chemical Name 2,4,6,8-Tetraoxanonane

Synonyms
Methoxy(methoxymethoxymethoxy)methane,

Trioxymethylene dimethyl ether

CAS Number 13353-03-2[1][2]

Molecular Formula C5H12O4[1][3]

Molecular Weight 136.15 g/mol [3]
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Hazard Identification and Classification
2,4,6,8-Tetraoxanonane is classified as a flammable liquid.[3][4] While some safety data

sheets indicate that comprehensive hazard data is unavailable, it is crucial to handle this

chemical with care, assuming it may present other unknown hazards.

GHS Classification:

Classification Code Signal Word Hazard Statement

Flammable liquids H226 Warning
Flammable liquid and

vapor[3][4]

Precautionary Statements:

A comprehensive list of precautionary statements is provided to ensure safe handling and

emergency preparedness.[4]
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Code Precaution

P210

Keep away from heat, hot surfaces, sparks,

open flames and other ignition sources. No

smoking.

P233 Keep container tightly closed.

P240
Ground and bond container and receiving

equipment.

P241
Use explosion-proof electrical/ventilating/lighting

equipment.

P242 Use non-sparking tools.

P243 Take action to prevent static discharges.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P303+P361+P353
IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with water.

P370+P378
In case of fire: Use appropriate media to

extinguish.

P403+P235 Store in a well-ventilated place. Keep cool.

P501
Dispose of contents/container in accordance

with local regulations.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2,4,6,8-Tetraoxanonane to minimize

exposure risk. The selection of PPE should be based on a thorough risk assessment of the

specific laboratory procedures being performed.

Recommended PPE for Handling 2,4,6,8-Tetraoxanonane:
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Body Part PPE Recommendation Standard

Eyes/Face

Tightly fitting safety goggles

with side-shields or a face

shield.[4]

Conforming to EN166 (EU) or

NIOSH (US).[4]

Skin

Fire/flame resistant and

impervious clothing. Chemical-

resistant gloves (inspect before

use).[4]

Gloves must satisfy EU

Directive 89/686/EEC and EN

374.[4]

Respiratory

Use in a well-ventilated area. If

exposure limits are exceeded

or irritation is experienced, use

a full-face respirator.[4]

NIOSH approved respirator.
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Handling and Storage:

Handling:

Work in a well-ventilated area.[4]

Avoid contact with skin and eyes.[4]

Avoid the formation of dust and aerosols.[4]

Use non-sparking tools to prevent ignition.[4]

Take measures to prevent electrostatic discharge.[4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Keep away from incompatible materials and foodstuff containers.[4]

Accidental Release Measures:

Personal Precautions:

Use personal protective equipment.[1]

Ensure adequate ventilation.[1]

Evacuate personnel to safe areas.[1]

Remove all sources of ignition.[4]

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.[1]

Do not let the product enter drains.[1][4]

Methods for Cleaning Up:
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Contain the spillage.

Collect with a non-combustible absorbent material (e.g., sand, earth, diatomaceous earth,

vermiculite) and place in a container for disposal according to local regulations.

Use spark-proof tools and explosion-proof equipment.[4]

Spill Occurs

Evacuate Area & Alert Others

Don Appropriate PPE

Remove Ignition Sources

Contain Spill

Absorb with Inert Material

Collect & Place in Labeled Container

Dispose as Hazardous Waste
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Click to download full resolution via product page

Disposal Plan:

Product Disposal:

The material can be disposed of by a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[4]

Do not discharge into the environment.[1]

Contaminated Packaging:

Dispose of as unused product.

Containers should be thoroughly emptied and can be offered for recycling or

reconditioning.

First-Aid Measures:

Exposure Route First-Aid Procedure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[1]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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